Cas no 2029331-78-8 (2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol
• CAS No: 2029331-78-8
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 5721119
• PubChem ID: 121204867
• Update Time: 2025-05-28

2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2029331-78-8
• 2-(1-(2-fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol
• AKOS026713229
• 2-[1-(2-fluoropyridin-4-yl)piperidin-4-yl]ethanol
• F1907-8945
• 4-Piperidineethanol, 1-(2-fluoro-4-pyridinyl)-
• 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol

• Inchi： 1S/C12H17FN2O/c13-12-9-11(1-5-14-12)15-6-2-10(3-7-15)4-8-16/h1,5,9-10,16H,2-4,6-8H2
• InChI Key： BLSCJOGRKXCUGW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N1CCC(CCO)CC1

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 384.2±27.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol

Research Briefing on 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol (CAS: 2029331-78-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol (CAS: 2029331-78-8), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its potential applications in drug discovery and development, particularly in targeting neurological and oncological pathways.

Recent studies have highlighted the structural and functional properties of 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol, emphasizing its role as a versatile intermediate in the synthesis of bioactive molecules. The fluoropyridine moiety and piperidine ring in its structure contribute to its unique pharmacological profile, enabling interactions with various biological targets. Researchers have explored its potential as a modulator of G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases.

One of the key findings from recent literature is the compound's efficacy in preclinical models of Parkinson's disease. Studies indicate that 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol exhibits neuroprotective effects by modulating dopamine receptors and reducing oxidative stress in neuronal cells. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders, warranting further investigation in clinical settings.

In addition to its neurological applications, the compound has shown promise in oncology research. Preliminary data reveal its ability to inhibit specific kinases involved in cancer cell proliferation. For instance, it has demonstrated inhibitory activity against cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. This property positions it as a potential candidate for developing targeted cancer therapies, particularly for tumors with dysregulated CDK pathways.

The synthesis and optimization of 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, facilitating more robust pharmacological evaluations. Researchers have employed techniques such as asymmetric catalysis and flow chemistry to improve yield and scalability, addressing previous challenges in large-scale production.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's development.

In conclusion, 2-(1-(2-Fluoropyridin-4-yl)piperidin-4-yl)ethan-1-ol (CAS: 2029331-78-8) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in neurological and oncological therapeutics underscores the importance of continued investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and advancing it through clinical trials to realize its full therapeutic potential.